Cas no 1225704-32-4 (2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide
• CAS No: 1225704-32-4
• MF: C₉H₁₃ClN₂OS
• MW: 232.730319738388
• CID: 5457341
• PubChem ID: 82109468
• Update Time: 2025-07-24

2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(1,3-thiazol-2-yl)propan-2-yl]propanamide
• EN300-5018253
• Z1269236479
• 1225704-32-4
• 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide

• Inchi： 1S/C9H13ClN2OS/c1-6(10)7(13)12-9(2,3)8-11-4-5-14-8/h4-6H,1-3H3,(H,12,13)
• InChI Key： UBKHYYDABMQXGN-UHFFFAOYSA-N
• SMILES： C(NC(C)(C1=NC=CS1)C)(=O)C(Cl)C

Computed Properties

• Exact Mass: 232.0437119g/mol
• Monoisotopic Mass: 232.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 375.9±27.0 °C(Predicted)
• pka: 13.12±0.46(Predicted)

Additional information on 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide

Comprehensive Overview of 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide (CAS No. 1225704-32-4)

2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide (CAS No. 1225704-32-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazole ring and propanamide backbone, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and selectivity.

The CAS No. 1225704-32-4 is a critical identifier for this compound, ensuring precise tracking in scientific literature and regulatory databases. The presence of the thiazole moiety in its structure is noteworthy, as this heterocycle is frequently found in pharmaceuticals and agrochemicals due to its ability to interact with biological targets. The 2-chloro substituent further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel thiazole-containing compounds has surged, driven by their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its properties for specific applications. This aligns with the growing trend of precision chemistry, where compounds are tailored to meet exacting performance criteria.

From a synthetic perspective, the compound's propanamide group offers a versatile handle for further derivatization. Chemists frequently exploit this feature to create libraries of analogs, enabling high-throughput screening for desired biological activities. The methyl and ethyl groups in its structure also contribute to its lipophilicity, a key factor in determining its pharmacokinetic profile in drug development.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide. Researchers are increasingly using molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This approach not only accelerates the discovery process but also reduces the need for extensive laboratory testing, aligning with the principles of green chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push toward sustainable farming practices, there is a growing need for eco-friendly pesticides and herbicides. The thiazole ring in CAS No. 1225704-32-4 is known to exhibit herbicidal and fungicidal properties, making it a candidate for further investigation in this field. Researchers are particularly keen on understanding its environmental impact and degradation pathways.

In the realm of medicinal chemistry, 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide is often explored for its potential as a scaffold for kinase inhibitors or antimicrobial agents. The thiazole ring's ability to mimic peptide bonds and participate in hydrogen bonding makes it a valuable component in drug design. Recent studies have also highlighted its utility in targeting neglected tropical diseases, a topic of significant public health concern.

The compound's synthetic accessibility is another factor driving its popularity. With well-established protocols for its preparation, researchers can readily incorporate it into their workflows. This is particularly important in the context of open-source science, where reproducibility and scalability are paramount. The availability of detailed synthetic procedures for CAS No. 1225704-32-4 ensures that it can be reliably produced in academic and industrial settings alike.

As the scientific community continues to explore the frontiers of chemical biology, compounds like 2-Chloro-N-[1-methyl-1-(2-thiazolyl)ethyl]propanamide will undoubtedly play a pivotal role. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing some of the most pressing challenges in healthcare and agriculture. Future research will likely focus on optimizing its properties and expanding its applications, cementing its place in the annals of specialty chemicals.